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Compound of Interest

Compound Name: DosatiLink-2

CAS No.: 26351-71-3

Cat. No.: B1679016

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of biotherapeutics that combine the

specificity of a monoclonal antibody with the potency of a cytotoxic payload. The linker

connecting the antibody and the payload is a critical component, influencing the stability,

efficacy, and safety of the ADC.[1][2] DosatiLink-2 is a next-generation, heterobifunctional,

cleavable linker designed to conjugate two distinct cytotoxic payloads to a monoclonal

antibody. This dual-payload approach has the potential to overcome drug resistance and

enhance therapeutic efficacy by delivering synergistic anticancer agents.[3][4]

This application note provides a detailed protocol for the conjugation of DosatiLink-2 to a

therapeutic antibody. The protocol is based on a cysteine-thiol maleimide reaction, which

allows for site-specific conjugation and a more homogeneous Drug-to-Antibody Ratio (DAR).[5]

[6] The DosatiLink-2 linker incorporates a protease-cleavable valine-citrulline (vc) peptide,

ensuring intracellular release of the payloads within the target cancer cell.[5]
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Principle of the Method

The conjugation process involves three main stages:

Antibody Preparation: The interchain disulfide bonds of the antibody are partially reduced to

generate free thiol groups.

DosatiLink-2 Payload Preparation: The DosatiLink-2 linker is pre-loaded with two distinct

cytotoxic payloads.

Conjugation and Purification: The thiol-activated antibody is reacted with the DosatiLink-2-

payload complex, followed by purification to remove unconjugated linkers, payloads, and

aggregated antibodies.

Experimental Protocol
Materials and Reagents

Reagent Supplier Cat. No.

Monoclonal Antibody (mAb) In-house/Commercial -

DosatiLink-2-Payload1-

Payload2
In-house/Custom Synthesis -

Tris(2-carboxyethyl)phosphine

(TCEP)
Major Supplier e.g., T2556

L-Cysteine Major Supplier e.g., C7352

Dimethyl sulfoxide (DMSO),

Anhydrous
Major Supplier e.g., 276855

Phosphate Buffered Saline

(PBS), pH 7.4
Major Supplier e.g., P4417

Amicon Ultra Centrifugal Filters

(10 kDa MWCO)
Major Supplier e.g., UFC801024

Size Exclusion

Chromatography (SEC)

Column

Major Supplier e.g., GE17-5174-01
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Antibody Reduction
This step partially reduces the interchain disulfide bonds of the antibody to expose free thiol

groups for conjugation.

Prepare the antibody solution at a concentration of 5-10 mg/mL in PBS.

Prepare a 10 mM stock solution of TCEP in PBS.

Add TCEP to the antibody solution to a final molar ratio of 2.5:1 (TCEP:mAb).

Incubate the reaction at 37°C for 2 hours with gentle mixing.

Remove excess TCEP by buffer exchange into PBS using a pre-equilibrated centrifugal filter

or a desalting column.

Determine the concentration of the reduced antibody using a spectrophotometer at 280 nm.

Conjugation of DosatiLink-2 to the Antibody
This step involves the reaction of the maleimide group on the DosatiLink-2 with the free thiols

on the reduced antibody.

Dissolve the DosatiLink-2-Payload1-Payload2 complex in anhydrous DMSO to a

concentration of 10 mM.

Add the DosatiLink-2-Payload1-Payload2 solution to the reduced antibody solution to a final

molar ratio of 5:1 (Linker-Payload:mAb).

Incubate the reaction at room temperature for 1 hour with gentle mixing, protected from light.

To quench the reaction, add L-cysteine to a final concentration of 1 mM to cap any unreacted

maleimide groups. Incubate for 20 minutes at room temperature.

Purification of the Antibody-Drug Conjugate
Purification is essential to remove unreacted linker-payload molecules and antibody

aggregates.
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Centrifuge the conjugation reaction mixture at 14,000 x g for 10 minutes to pellet any

aggregates.

Carefully collect the supernatant containing the ADC.

Purify the ADC using a Size Exclusion Chromatography (SEC) system pre-equilibrated with

PBS.

Collect the fractions corresponding to the monomeric ADC peak.

Pool the relevant fractions and concentrate the ADC using a centrifugal filter.

Determine the final concentration of the purified ADC and store at 2-8°C.

Data Presentation
Table 1: Key Parameters for DosatiLink-2 Conjugation

Parameter Recommended Value Notes

Antibody Concentration 5-10 mg/mL
Higher concentrations can lead

to aggregation.

TCEP:mAb Molar Ratio 2.5:1
This ratio typically yields 4-8

free thiols per antibody.

Linker-Payload:mAb Molar

Ratio
5:1

A slight excess of the linker-

payload ensures efficient

conjugation.

Conjugation Reaction Time 1 hour

Longer incubation times may

not significantly increase the

DAR.

Quenching Agent L-Cysteine
Effectively caps unreacted

maleimide groups.

Table 2: Expected Outcomes and Troubleshooting
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Observation Possible Cause Suggested Solution

Low Drug-to-Antibody Ratio

(DAR)
Incomplete antibody reduction.

Increase TCEP:mAb ratio or

incubation time.

Hydrolysis of the maleimide

group.

Ensure anhydrous DMSO is

used for the linker-payload

stock.

High levels of aggregation High antibody concentration.

Reduce the antibody

concentration during

conjugation.

Over-reduction of the antibody. Decrease the TCEP:mAb ratio.

Presence of unconjugated

antibody
Insufficient linker-payload.

Increase the Linker-

Payload:mAb molar ratio.
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Caption: Workflow for the conjugation of DosatiLink-2 to a monoclonal antibody.
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Caption: Intracellular trafficking and payload release of a DosatiLink-2 ADC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1679016/docs?utm_src=pdf-body#application-note-protocol-for-conjugating-dosatilink-2-to-antibodies
https://www.benchchem.com/product/b1679016?utm_src=pdf-custom-synthesis#bc-rfq
https://www.debiopharm.com/our-expertise/adcs/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://pubmed.ncbi.nlm.nih.gov/30389292/
https://pubmed.ncbi.nlm.nih.gov/30389292/
https://www.sutrobio.com/wp-content/uploads/2024/11/STRO_Daniel-Calarese_World-ADC-2024_FINAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4596905/
https://www.bocsci.com/research-area/a-step-by-step-guide-to-antibody-conjugation-protocols.html
https://www.benchchem.com/product/b1679016/docs#application-note-protocol-for-conjugating-dosatilink-2-to-antibodies
https://www.benchchem.com/product/b1679016/docs#application-note-protocol-for-conjugating-dosatilink-2-to-antibodies
https://www.benchchem.com/product/b1679016/docs#application-note-protocol-for-conjugating-dosatilink-2-to-antibodies
https://www.benchchem.com/product/b1679016/docs#application-note-protocol-for-conjugating-dosatilink-2-to-antibodies
https://www.benchchem.com/product/b1679016?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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